Cas no 1156926-76-9 (1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one)

1-(4-Phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one is a synthetic organic compound featuring a piperazine core functionalized with a phenylmethanesulfonyl group and an acryloyl moiety. This structure imparts reactivity suitable for applications in medicinal chemistry and drug development, particularly as a Michael acceptor in covalent inhibitor design. The phenylmethanesulfonyl group enhances stability and modulates electronic properties, while the acryloyl functionality enables selective covalent binding to nucleophilic residues, such as cysteine, in biological targets. Its well-defined reactivity profile and structural versatility make it valuable for probing enzyme active sites or designing targeted therapeutics. The compound’s synthetic accessibility and tunable reactivity further support its utility in exploratory research and lead optimization.
1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one structure
1156926-76-9 structure
Product Name:1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one
CAS No:1156926-76-9
MF:C14H18N2O3S
MW:294.369322299957
CID:5451082
PubChem ID:43616654
Update Time:2025-08-05

1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1156926-76-9
    • Z440634926
    • EN300-26579287
    • 1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one
    • 1-[4-[(Phenylmethyl)sulfonyl]-1-piperazinyl]-2-propen-1-one
    • Inchi: 1S/C14H18N2O3S/c1-2-14(17)15-8-10-16(11-9-15)20(18,19)12-13-6-4-3-5-7-13/h2-7H,1,8-12H2
    • InChI Key: QXICZVFDFVGRAI-UHFFFAOYSA-N
    • SMILES: C(N1CCN(S(CC2=CC=CC=C2)(=O)=O)CC1)(=O)C=C

Computed Properties

  • Exact Mass: 294.10381361g/mol
  • Monoisotopic Mass: 294.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 515.5±60.0 °C(Predicted)
  • pka: -1.54±0.70(Predicted)

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Additional information on 1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one

1-(4-Phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 1156926-76-9, commonly referred to as 1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one, has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound is a derivative of piperazine, a heterocyclic amine, which is widely used in drug design due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents.

The piperazine ring in this compound is substituted at the 4-position with a phenylmethanesulfonyl group, which introduces both hydrophobicity and electronic diversity. The prop-2-en-1-one moiety further enhances the compound's reactivity and bioavailability, making it a promising candidate for various biological assays. Recent studies have highlighted its potential as a kinase inhibitor, particularly in the context of cancer therapy.

One of the most notable advancements involving this compound is its role in targeted cancer treatment. Researchers have demonstrated that 1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one exhibits selective inhibition of certain protein kinases, which are often overexpressed in malignant tumors. This selectivity reduces off-target effects, thereby improving the efficacy and safety profile of potential therapeutic agents derived from this compound.

In addition to its oncological applications, this compound has also shown promise in neurodegenerative diseases such as Alzheimer's disease. The sulfonyl group attached to the piperazine ring plays a critical role in modulating the compound's ability to cross the blood-brain barrier, a crucial factor for treating central nervous system disorders. Recent preclinical studies have indicated that this compound can inhibit amyloid-beta aggregation, a hallmark of Alzheimer's pathology.

The synthesis of 1-(4-phenylmethanesulfonylpiperazin-1-yl)prop-2-en-1-one involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction yield and purity, making it more feasible for large-scale production. This advancement underscores the importance of modern synthetic techniques in drug development.

From an environmental standpoint, the ecological impact of this compound has been a subject of recent scrutiny. Studies have shown that its degradation products are not toxic to aquatic organisms under standard laboratory conditions, suggesting that it may be environmentally benign when used appropriately. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 1156926-76-9, or 1-(4-phenylmethanesulfonylpiperazin-1-y)propeneone), represents a significant advancement in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a key player in future drug discovery efforts.

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